Cas no 1326301-38-5 (2-methyl-2-(3-nitrophenyl)oxirane)

• Product Name: 2-methyl-2-(3-nitrophenyl)oxirane
• CAS No: 1326301-38-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5967704
• PubChem ID: 165856788
• Update Time: 2025-06-15

2-methyl-2-(3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-nitrophenyl)oxirane
• EN300-1823369
• 1326301-38-5

• Inchi： 1S/C9H9NO3/c1-9(6-13-9)7-3-2-4-8(5-7)10(11)12/h2-5H,6H2,1H3
• InChI Key： VTAFGXXHNTUIJQ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-methyl-2-(3-nitrophenyl)oxirane

Professional Introduction to 2-methyl-2-(3-nitrophenyl)oxirane (CAS No. 1326301-38-5)

2-methyl-2-(3-nitrophenyl)oxirane, with the chemical identifier CAS No. 1326301-38-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical synthesis processes and as a building block for more complex molecular architectures.

The compound belongs to the class of epoxides, which are known for their high reactivity and versatility in chemical transformations. The presence of a methyl group at the second carbon and a 3-nitrophenyl group at the third carbon introduces specific electronic and steric effects that influence its reactivity and utility. These features make 2-methyl-2-(3-nitrophenyl)oxirane a valuable intermediate in the synthesis of fine chemicals, agrochemicals, and pharmaceuticals.

In recent years, the study of oxirane derivatives has seen significant advancements, particularly in their role as intermediates in drug development. The nitro group in 2-methyl-2-(3-nitrophenyl)oxirane enhances its reactivity, allowing for facile functionalization under controlled conditions. This property is particularly useful in constructing complex molecular frameworks, which are often required in the design of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as a precursor for developing new drugs targeting various diseases. The oxirane ring can undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon bonds. This characteristic is exploited in polymer chemistry, where such reactions can be used to create polymers with tailored properties.

The pharmaceutical industry has shown particular interest in 2-methyl-2-(3-nitrophenyl)oxirane due to its structural similarity to known bioactive compounds. By modifying its structure, scientists aim to develop new molecules with improved pharmacological profiles. For instance, studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties, making them promising candidates for further development.

The synthesis of 2-methyl-2-(3-nitrophenyl)oxirane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These techniques are crucial for producing enantiomerically pure compounds, which are often essential for pharmaceutical applications.

The role of computational chemistry in understanding the reactivity and properties of 2-methyl-2-(3-nitrophenyl)oxirane cannot be overstated. Molecular modeling studies have provided valuable insights into how this compound interacts with other molecules, including potential drug targets. These simulations help researchers predict the outcomes of chemical reactions and optimize synthetic routes before conducting experimental work.

In conclusion, 2-methyl-2-(3-nitrophenyl)oxirane (CAS No. 1326301-38-5) represents a fascinating compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate for developing new bioactive molecules. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the chemical and pharmaceutical industries.